Cas no 114302-81-7 (Adenosine, 2,8-dichloro-2'-deoxy-)

Adenosine, 2,8-dichloro-2'-deoxy- structure
114302-81-7 structure
Product Name:Adenosine, 2,8-dichloro-2'-deoxy-
CAS No:114302-81-7
MF:C10H11Cl2N5O3
MW:320.132039308548
CID:1202105
Update Time:2024-08-02

Adenosine, 2,8-dichloro-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2,8-dichloro-2'-deoxy-
    • Adenosine, 2,8-dichloro-2'-deoxy- (6CI,9CI)
    • Inchi: 1S/C10H11Cl2N5O3/c11-9-15-7(13)6-8(16-9)17(10(12)14-6)5-1-3(19)4(2-18)20-5/h3-5,18-19H,1-2H2,(H2,13,15,16)/t3-,4+,5+/m0/s1
    • InChI Key: YODFHZZEXFEFHQ-VPENINKCSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)N)N=C2Cl)C[C@@H]1O

Computed Properties

  • Exact Mass: 349.03469

Experimental Properties

  • Density: 2.14±0.1 g/cm3(Predicted)
  • Boiling Point: 631.0±65.0 °C(Predicted)
  • PSA: 114.55
  • pka: 13.61±0.60(Predicted)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.